Cas no 62536-87-2 (Phenol, 5-methyl-2-(2-pentenyl)-)
62536-87-2 structure
Product Name:Phenol, 5-methyl-2-(2-pentenyl)-
CAS No:62536-87-2
MF:C12H16O
MW:176.254843711853
CID:441281
PubChem ID:71385449
Update Time:2025-04-19
Phenol, 5-methyl-2-(2-pentenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 5-methyl-2-(2-pentenyl)-
- 5-methyl-2-pent-2-enylphenol
- DTXSID90807681
- 62536-87-2
- 5-METHYL-2-(PENT-2-EN-1-YL)PHENOL
-
- Inchi： 1S/C12H16O/c1-3-4-5-6-11-8-7-10(2)9-12(11)13/h4-5,7-9,13H,3,6H2,1-2H3
- InChI Key： MWCUPRYAYOLEQN-UHFFFAOYSA-N
- SMILES： OC1C=C(C)C=CC=1CC=CCC
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 5-methyl-2-(2-pentenyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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